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Compound of Interest

Compound Name: Imidacloprid-olefin
CAS No.: 1115248-04-8
Cat. No.: B105727
Get Quote
. J

Executive Summary & Scientific Context

Why This Matters: Imidacloprid-olefin is not merely a degradation product; it is a bioactive
metabolite with significantly higher affinity for insect nicotinic acetylcholine receptors (hNAChRS)
than the parent compound, imidacloprid, in certain species. Research indicates that while
imidacloprid degrades, the olefin metabolite retains acute toxicity, particularly to non-target
aquatic invertebrates and pollinators.

The Operational Risk: Because it is often used as a high-purity analytical standard (>98%) in
metabolic stability studies, the concentration handled in laboratories is orders of magnitude
higher than environmental residues. Standard "drain disposal” is strictly prohibited due to its
high water solubility (0.61 g/L) and persistence (H410).

Hazard Identification & Safety Profile

Before initiating disposal, verify the hazard profile. This substance is classified as Toxic and
Dangerous for the Environment.

Table 1: GHS Hazard Classification & PPE Requirements
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Hazard Statement (H-

Category Classification
Code)
o H301/H302: Toxic/Harmful if
Acute Toxicity Oral, Category 3/4
swallowed.[1]
] ] H400: Very toxic to aquatic life.
Environmental Aquatic Acute 1 2]
) ] ] H410: Very toxic to aquatic life
Environmental Aquatic Chronic 1 ] ]
with long lasting effects.[2]
o ) H315/H319: Causes skin and
Irritation Skin/Eye

serious eye irritation.[1]

Required PPE:
» Respiratory: N95 or P100 respirator if handling neat powder outside a fume hood.

e Dermal: Nitrile gloves (minimum thickness 0.11 mm). Double-gloving recommended for stock
solution preparation.

e Ocular: Chemical safety goggles (standard safety glasses are insufficient for powder
handling).

Waste Segregation Strategy (The "Self-Validating"
System)

To prevent cross-contamination and ensure RCRA compliance, use a Source-Segregation
Model. This prevents the mixing of incompatible waste streams (e.g., oxidizers) which could
lead to uncontrolled reactions or increased disposal costs.

DOT Diagram 1: Waste Stream Decision Logic
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Caption: Decision logic for segregating Imidacloprid-olefin waste streams to ensure
compliance with incineration protocols.

Step-by-Step Disposal Procedures
A. Liquid Waste (HPLC Effluent & Stock Solutions)

Context: Most Imidacloprid-olefin waste is generated during HPLC-MS/MS analysis.

¢ Collection: Collect all effluent containing the metabolite in a dedicated "Halogenated Organic
Solvent" carboy.

o Note: Even if the mobile phase is mostly water/methanol, the presence of the chlorinated
pyridine ring (common in neonicotinoids) often classifies it as halogenated for disposal
pricing.

o Labeling: The tag must explicitly list:

o "Contains: Imidacloprid-olefin"[3][4]
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o "Solvents: Acetonitrile / Water / Formic Acid"

o "Hazard: Toxic, Aquatic Toxin"

e pH Check: Ensure the waste stream is Neutral (pH 6-8). Avoid mixing with strong acids or
bases, as this can cause unpredictable exothermic degradation.

B. Solid Waste (Contaminated Consumables)

o Containment: Place all weighing boats, pipette tips, and contaminated gloves into a clear
polyethylene bag.

e Secondary Containment: Seal the clear bag and place it inside the laboratory's rigid
Hazardous Waste Drum (Satellite Accumulation Area).

o Sharps: If using needles for injection or transfer, dispose of them in a rigid sharps container
labeled "Chemical Contaminated Sharps."

C. Pure Substance (Expired/Unused Standards)

Critical: Do not dissolve pure standards into liquid waste to "dilute” them. This increases the
volume of high-hazard waste.

» Inventory: Keep the substance in its original amber glass vial.

e Lab Packing: Place the vial into a "Lab Pack" drum. This is a specialized drum where small
bottles of compatible chemicals are packed in vermiculite.

» Destruction Method: Specify Incineration on the waste profile. High-temperature incineration
(>1000°C) is required to break the pyridine and imidazolidine rings effectively.

Spill Response & Decontamination

Imidacloprid-olefin is stable to hydrolysis at neutral pH. Simple water rinsing is insufficient for
decontamination.

DOT Diagram 2: Emergency Spill Workflow
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Caption: Operational workflow for containing and cleaning laboratory spills of Imidacloprid-
olefin.

Protocol:

o Powder Spill: Do not dry sweep (creates dust). Cover with a wet paper towel (dampened with
water or methanol) to solubilize and capture the powder, then wipe up.

 Liquid Spill: Cover with universal absorbent pads or vermiculite.

» Surface Decontamination: Scrub the area with a standard laboratory detergent (e.g.,
Alconox) and water.

o Why: While bleach is often used for biologicals, detergent is preferred here to physically lift
the chemical. Chemical oxidation on the benchtop is not recommended due to potential
by-product formation.

Regulatory Compliance (RCRA & EPA)

o RCRA Status: Imidacloprid and its metabolites are not currently P-listed or U-listed by name
in 40 CFR 261.33. However, they must be characterized.[5]

o Characteristic Waste: Due to the oral toxicity (LD50 ~410 mg/kg for parent, potentially lower
for olefin), it is treated as Toxic Waste.

e Shipping (DOT):
o UN Number: UN 2811

o Proper Shipping Name: Toxic solid, organic, n.o.s. (Imidacloprid-olefin)[3][4][6][7][8][°]
[10]
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o Class: 6.1

o Packing Group: IlI
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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